2-(4-Bromobenzenesulfonyl)acetic acid

• IUPAC Name: 2-(4-bromophenyl)sulfonylacetic acid
• InChI: InChI=1S/C8H7BrO4S/c9-6-1-3-7(4-2-6)14(12,13)5-8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key: WPKAKCLFPYNNLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)CC(=O)O)Br
• Molecular Formula: C8H7BrO4S
• DSSTOX Substance ID: DTXSID80428905
• Molecular Weight: 279.11 g/mol
• CAS RN: 3406-73-3

Description

2-(4-Bromobenzenesulfonyl)acetic acid is a chemical compound with the CAS Number: 3406-73-3. It has a molecular weight of 279.11 and its IUPAC name is [(4-bromophenyl)sulfonyl]acetic acid.

Synthesis Analysis

The synthesis of 2-(4-Bromobenzenesulfonyl)acetic acid could potentially involve the use of 4-Bromobenzenesulfonyl chloride as an activating agent in the synthesis of oligodeoxyribo- and oligoribo- nucleotides in solution. Another method could involve esterification, which occurs when an alcohol and a carboxylic acid are reacted in the presence of an acid catalyst, such as concentrated sulfuric acid.

Molecular Structure Analysis

The InChI code for 2-(4-Bromobenzenesulfonyl)acetic acid is 1S/C8H7BrO4S/c9-6-1-3-7(4-2-6)14(12,13)5-8(10)11/h1-4H,5H2,(H,10,11).

Physical And Chemical Properties Analysis

2-(4-Bromobenzenesulfonyl)acetic acid is a powder with a melting point of 142-145°C. It is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis of Brominated Biphenyls : A practical synthesis for 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing anti-inflammatory materials, demonstrates the relevance of brominated compounds in pharmaceutical production. The study outlines a novel synthesis approach, addressing the high costs and toxicity challenges associated with traditional methods, suggesting potential pathways for synthesizing related bromobenzenesulfonyl compounds (Qiu et al., 2009).

Environmental and Health Impact Studies

• Degradation of Acetaminophen by Advanced Oxidation Processes (AOPs) : Research into the degradation of acetaminophen, a common pharmaceutical compound, through advanced oxidation processes reveals insights into the by-products, biotoxicity, and proposed degradation pathways. The study highlights the environmental impact of pharmaceutical compounds and the potential for AOPs to mitigate this, which could be relevant for the degradation of various sulfonyl acetates (Qutob et al., 2022).

Applications in Material Science

• Novel Brominated Flame Retardants : A comprehensive review on the occurrence of novel brominated flame retardants in indoor air, dust, consumer goods, and food, including their environmental registration and potential risks, underscores the widespread use and environmental persistence of brominated compounds. This review could serve as a reference for assessing the environmental and health impacts of 2-(4-Bromobenzenesulfonyl)acetic acid-related compounds (Zuiderveen et al., 2020).

Environmental Pollution and Treatment

• Disinfection of Wastewater with Peracetic Acid : The use of peracetic acid for wastewater disinfection is reviewed, highlighting its effectiveness against a broad spectrum of microorganisms and the lack of persistent toxic by-products. This review may provide insights into the environmental behavior and potential applications of acetic acid derivatives in pollution control (Kitis, 2004).

Safety and Hazards

The compound is classified under GHS05 and GHS07 hazard pictograms. It has the signal word “Danger” and hazard statements H302, H315, H318, H335. Precautionary measures include avoiding contact with skin, eyes, and clothing, and not ingesting or breathing in the vapors/dust.